Methyl 3-{[(2,4-dichloroanilino)carbonyl]amino}-3-(4-isopropylphenyl)propanoate

• IUPAC Name: methyl 3-[(2,4-dichlorophenyl)carbamoylamino]-3-(4-propan-2-ylphenyl)propanoate
• InChI: InChI=1S/C20H22Cl2N2O3/c1-12(2)13-4-6-14(7-5-13)18(11-19(25)27-3)24-20(26)23-17-9-8-15(21)10-16(17)22/h4-10,12,18H,11H2,1-3H3,(H2,23,24,26)
• InChI Key: YSDBBLSKVHQPRP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(CC(=O)OC)NC(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C20H22Cl2N2O3
• Molecular Weight: 409.3 g/mol
• CAS No.: 439094-79-8

Description

“Methyl 3-{[(2,4-dichloroanilino)carbonyl]amino}-3-(4-isopropylphenyl)propanoate” is a chemical compound with the molecular formula C20H22Cl2N2O3. It is used in various chemical applications.

Molecular Structure Analysis

The molecular structure of this compound is defined by its molecular formula, C20H22Cl2N2O3. It contains a propanoate ester group attached to a dichloroaniline group, which is a derivative of aniline substituted with two chlorine atoms.

Scientific Research Applications

Crystal Structure Analysis

Research on similar compounds, such as "Methyl N-(4-chlorophenyl)succinamate", has focused on crystal structure analysis. These studies highlight how molecules are linked into centrosymmetric dimers through simple interactions, and how intramolecular contacts may stabilize molecule conformation in crystals. This kind of research is fundamental in understanding the molecular geometry and potential interaction sites of compounds, which is crucial for their application in material science and drug design (Gowda et al., 2009).

Synthesis Routes

The synthesis of complex molecules often involves multi-step reactions. For instance, the synthesis of Lercanidipine Hydrochloride illustrates the complexity of chemical synthesis involving alkylation, conversion into acid chloride, and further reactions to achieve the desired product. Such methodologies could be applied to synthesize or modify compounds like "Methyl 3-{[(2,4-dichloroanilino)carbonyl]amino}-3-(4-isopropylphenyl)propanoate" for specific research applications, such as pharmaceuticals or materials science (Li Guo-ping, 2005).

Structural Characterization

The preparation and structural characterization of compounds with similar complexity show the importance of techniques such as IR, 1H NMR, and X-ray diffraction in confirming the structure of synthesized compounds. This is crucial for verifying the expected outcomes of chemical syntheses and ensuring that the compound can be used reliably in further research applications (Yan Shuang-hu, 2014).

Safety and Hazards

While specific safety and hazard information for this compound was not found, it’s important to handle all chemical compounds with care. Proper personal protective equipment should be used, and safety data sheets should be consulted when handling this compound.